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Get Quote

Sulforhodamine G Basic Properties

The table below summarizes the key characteristics of Sulforhodamine G as provided by a commercial

supplier [1].

Property Description

Chemical Name Sulforhodamine G

CAS Number 5873-16-5

Molecular Formula C₂₅H₂₅N₂NaO₇S₂

Molecular Weight 530.6 g/mol

Excitation/Emission (λEx/
λEm)

529 nm / 548 nm

Physical Form Orange-red solid, soluble in water

Primary Documented Use Polar tracer for studies of cell morphology and neuronal
communication [1]

Cellular Permeability Membrane impermeant [1]
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Proposed Workflow for Protocol Development

Given the lack of a direct protocol, the following workflow outlines a logical approach to adapt

Sulforhodamine G for protein detection in gels, based on its properties and standard practices for

fluorescent dyes.

Key Experimental Phases

Start: Develop Staining Protocol

Prepare Stock Solution
(Dissolve in water)

Post-Electrophoresis Steps

Gel Staining Fix Gel
(e.g., in Methanol/Acetic Acid)

Destaining Optimize Dye Concentration
(Test 0.001%-0.1% w/v)

Image Acquisition

Troubleshooting

Equilibrate Gel
(in appropriate buffer)

Proceed to staining

Optimize Staining Duration
(30 min to several hours)
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Critical Parameters for Method Optimization

When developing the protocol, paying close attention to the following parameters will be crucial for success:

Dye Concentration and Staining Time: You will need to empirically determine the optimal dye
concentration and staining duration. A good starting point would be to test a range of 0.001% to 0.1%
(w/v) Sulforhodamine G in a mild buffer like 1% acetic acid, with staining times from 30 minutes to
several hours at room temperature, protected from light.

Destaining Process: To reduce background fluorescence, a destaining step will be necessary. This
typically involves washing the gel with a mild acidic solution (e.g., 1% acetic acid) until the

background is low and protein spots are clearly visible.
Compatibility with MS: If your downstream application includes mass spectrometry, you must verify

that the staining protocol is compatible. This often involves using a fixative that does not cross-link
proteins (like acetic acid) and ensuring the dye does not modify amino acid residues in a way that

interferes with analysis.

Important Limitations and Alternatives

Lack of Validation: It is critical to note that the use of Sulforhodamine G as a gel stain is not a
validated method. Its performance in terms of sensitivity, dynamic range, and compatibility with

downstream protein analysis is unknown.
Consider Established Alternatives: For reliable results, you may consider using well-established

fluorescent protein gel stains such as SYPRO Ruby, Deep Purple, or Krypton/Platinum stains,
which offer high sensitivity and are known to be MS-compatible.
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To cite this document: Smolecule. [Sulforhodamine G 2-DE gel staining]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b596859#sulforhodamine-g-2-de-gel-

staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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